Cas no 1353948-16-9 (2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol
• CAS No: 1353948-16-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 2167865
• Update Time: 2025-05-21

2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol
• 2-(Isopropyl((6-methoxypyridazin-3-yl)methyl)amino)ethanol
• AM92384
• 2-[Isopropyl-(6-methoxypyridazin-3-ylmethyl)amino]ethanol

• Inchi： 1S/C11H19N3O2/c1-9(2)14(6-7-15)8-10-4-5-11(16-3)13-12-10/h4-5,9,15H,6-8H2,1-3H3
• InChI Key： DRERTIYKYSJWJU-UHFFFAOYSA-N
• SMILES： OCCN(CC1=CC=C(N=N1)OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 190
• Topological Polar Surface Area: 58.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol

Comprehensive Overview of 2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol (CAS No. 1353948-16-9)

2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol (CAS No. 1353948-16-9) is a specialized organic compound with a unique molecular structure that combines a pyridazine core with isopropyl and ethanolamine functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its methoxy-pyridazin-3-ylmethyl moiety is particularly noteworthy, as it contributes to the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridazine derivatives like 2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol has surged, driven by their applications in drug discovery and crop protection. Researchers are exploring its role in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in precision medicine. Additionally, its ethanolamine side chain offers versatility for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The compound's CAS No. 1353948-16-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Users often inquire about its synthetic routes, solubility profiles, and compatibility with cross-coupling reactions. These queries highlight the need for detailed technical data, which is critical for optimizing its use in catalysis and material science applications.

From an environmental perspective, 2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol is being studied for its biodegradability and green chemistry potential. With increasing regulatory focus on sustainable synthesis, this compound's low toxicity profile and efficient metabolic pathways make it a candidate for eco-friendly industrial processes. This aligns with the broader shift toward benign-by-design chemicals in the EU's REACH framework and similar global initiatives.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1353948-16-9, ensuring purity and consistency in research applications. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in complex mixtures—a key consideration for quality control in API manufacturing.

In summary, 2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol represents a convergence of innovation in synthetic chemistry and applied life sciences. Its multifaceted utility underscores its importance in addressing contemporary challenges in drug development, agricultural science, and environmental sustainability, making it a compound of enduring scientific and commercial interest.